Cas no 220353-22-0 (4-Amino-2,6-difluorophenol Hydrochloride)

• Product Name: 4-Amino-2,6-difluorophenol Hydrochloride
• CAS No: 220353-22-0
• MF: C₆H₆ClF₂NO
• MW: 181.567747592926
• MDL: MFCD12197391
• CID: 239044
• PubChem ID: 22926320
• Update Time: 2025-06-14

4-Amino-2,6-difluorophenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-difluorophenol hydrochloride
• Phenol,4-amino-2,6-difluoro-, hydrochloride (1:1)
• 2,6-Difluoro-4-aminophenol hydrochloride
• 4-AMINO-2,6-DIFLUOROPHENOL
• 4-AMINO-2,6-DIFLUOROPHENOL HCL
• Phenol, 4-amino-2,6-difluoro-, hydrochloride
• C6H6ClF2NO
• FSPHUCZMDAKFRL-UHFFFAOYSA-N
• 4-Amino-2,6-difluorophenol, HCl
• AM82851
• RP24264
• SY015134
• 4-amino-2,6-difluorophenol;hydrochloride
• AB0023479
• AX8158486
• W4546
• A878788
• DTXSID20628962
• (3,5-difluoro-4-hydroxyphenyl)azanium;chloride
• FT-0647573
• GS-3760
• SCHEMBL2876394
• 220353-22-0
• J-514318
• 2,6-Difluoro-4-aminophenol HCl
• 4-amino-2, 6-difluorophenol;hydrochloride
• MFCD12197391
• AKOS015847987
• CS-D1569
• AC-23680
• 4-Amino-2,6-difluorophenolHydrochloride
• 4-Amino-2,6-difluorophenol--hydrogen chloride (1/1)
• 4-amino-2,6-difluorophenol.HCl
• 4-Amino-2,6-difluorophenol Hydrochloride

• MDL： MFCD12197391
• Inchi： 1S/C6H5F2NO.ClH/c7-4-1-3(9)2-5(8)6(4)10;/h1-2,10H,9H2;1H
• InChI Key： FSPHUCZMDAKFRL-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=C(C=1)N)F)O

Computed Properties

• Exact Mass: 181.01100
• Monoisotopic Mass: 181.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• PSA: 46.25000
• LogP: 2.63580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 4-Amino-2,6-difluorophenol Hydrochloride

Recent Advances in the Study of 4-Amino-2,6-difluorophenol Hydrochloride (CAS: 220353-22-0)

4-Amino-2,6-difluorophenol Hydrochloride (CAS: 220353-22-0) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4-Amino-2,6-difluorophenol Hydrochloride is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the introduction of fluorine atoms into these molecules often enhances their binding affinity and metabolic stability. Researchers have successfully utilized 4-Amino-2,6-difluorophenol Hydrochloride as a building block to develop potent inhibitors of tyrosine kinases, which are implicated in numerous pathological conditions. The compound's unique structural features, including the presence of fluorine atoms and the amino group, contribute to its versatility in medicinal chemistry.

In addition to its applications in kinase inhibitor development, 4-Amino-2,6-difluorophenol Hydrochloride has been investigated for its potential use in the synthesis of antimicrobial agents. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against a range of bacterial and fungal pathogens. The fluorinated phenol moiety is thought to enhance the compounds' ability to penetrate microbial cell membranes, thereby improving their efficacy. These findings underscore the importance of 4-Amino-2,6-difluorophenol Hydrochloride as a valuable scaffold in the design of new antimicrobial therapies.

Another area of research interest is the compound's potential role in the development of radiopharmaceuticals. The incorporation of fluorine-18, a positron-emitting isotope, into bioactive molecules is a common strategy in positron emission tomography (PET) imaging. 4-Amino-2,6-difluorophenol Hydrochloride serves as a precursor for the synthesis of fluorine-18 labeled compounds, enabling the non-invasive visualization of biological processes in vivo. Recent studies have highlighted its utility in the preparation of PET tracers for oncology and neurology applications, further expanding its relevance in modern medicine.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Amino-2,6-difluorophenol Hydrochloride. Researchers are actively exploring optimized synthetic routes to improve yield and purity, as well as to reduce the environmental impact of its production. Recent advances in green chemistry have led to the development of more sustainable methods for the preparation of fluorinated aromatic compounds, including the use of catalytic processes and renewable starting materials.

In conclusion, 4-Amino-2,6-difluorophenol Hydrochloride (CAS: 220353-22-0) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to antimicrobial agent synthesis and radiopharmaceutical design, highlighting its broad utility. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for its increased use in drug discovery and development. This brief underscores the importance of continued investment in the study of fluorinated aromatic compounds and their derivatives.